Cas no 831205-93-7 (1-(4-ethoxyphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione)

• Product Name: 1-(4-ethoxyphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione
• CAS No: 831205-93-7
• MF: C₁₉H₁₉N₃O₆S
• MW: 417.435663461685
• CID: 5914447
• PubChem ID: 2973885
• Update Time: 2025-06-30

1-(4-ethoxyphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxyphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione
• F1745-0004
• 831205-93-7
• 1-(4-ethoxyphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno[3,4-d]imidazole-2,5,5-trione
• SR-01000294634
• 1-(4-ethoxyphenyl)-3-(3-nitrophenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-2-one
• AKOS016144159
• 1-(4-ethoxyphenyl)-3-(3-nitrophenyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide
• AKOS001899831
• SR-01000294634-1
• 1H-Thieno[3,4-d]imidazol-2(3H)-one, 1-(4-ethoxyphenyl)tetrahydro-3-(3-nitrophenyl)-, 5,5-dioxide

• Inchi： 1S/C19H19N3O6S/c1-2-28-16-8-6-13(7-9-16)20-17-11-29(26,27)12-18(17)21(19(20)23)14-4-3-5-15(10-14)22(24)25/h3-10,17-18H,2,11-12H2,1H3
• InChI Key： OYDNXDNYJXDNOA-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC([N+]([O-])=O)=C2)C2CS(=O)(=O)CC2N1C1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 417.09945651g/mol
• Monoisotopic Mass: 417.09945651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.445±0.06 g/cm3(Predicted)
• Boiling Point: 669.6±55.0 °C(Predicted)
• pka: 0.71±0.20(Predicted)

Additional information on 1-(4-ethoxyphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione

Comprehensive Analysis of 1-(4-ethoxyphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione (CAS 831205-93-7)

The compound 1-(4-ethoxyphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione (CAS 831205-93-7) is a highly specialized heterocyclic molecule with a unique structural framework. Its complex nomenclature reflects the presence of multiple functional groups, including an ethoxyphenyl moiety, a nitrophenyl group, and a fused thieno[3,4-d]imidazole core. This combination of features makes it a subject of significant interest in pharmaceutical and materials science research, particularly in the context of drug discovery and advanced material design.

Recent trends in scientific literature highlight a growing focus on heterocyclic compounds like 1-(4-ethoxyphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione due to their potential applications in medicinal chemistry. Researchers are particularly intrigued by its nitrophenyl component, which is often associated with bioactive properties. This has led to increased searches for terms such as "nitrophenyl derivatives in drug design" and "thienoimidazole applications," underscoring the compound's relevance in contemporary scientific discourse.

The structural complexity of CAS 831205-93-7 presents both challenges and opportunities in synthetic chemistry. The presence of the hexahydro-1H-5lambda6-thieno3,4-dimidazole scaffold requires sophisticated synthetic strategies, making it a valuable case study for advanced organic synthesis techniques. This aspect has generated considerable interest among chemists, as evidenced by frequent searches for "complex heterocycle synthesis" and "multi-step organic reactions." The compound's unique architecture also raises questions about its potential stereochemical properties and conformational dynamics, topics that are currently trending in computational chemistry circles.

From a materials science perspective, the ethoxyphenyl and nitrophenyl substituents in 1-(4-ethoxyphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione suggest possible applications in optoelectronic materials. The push for sustainable technologies has led to heightened interest in organic compounds with potential photophysical properties, as reflected in popular search queries like "organic electronic materials" and "nitroaromatic compounds for optoelectronics." These applications align well with current research priorities in green chemistry and renewable energy technologies.

The pharmacological potential of CAS 831205-93-7 remains an area of active investigation. While not yet extensively studied in clinical contexts, its structural features resemble those of known bioactive molecules targeting various enzyme systems. This has prompted searches for "thienoimidazole biological activity" and "nitrophenyl pharmacophores," indicating strong interest from the drug discovery community. The compound's trione functionality, in particular, may offer interesting possibilities for molecular interactions with biological targets.

Quality control and analytical characterization of 1-(4-ethoxyphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione present specific challenges that have become a focus area for analytical chemists. Modern techniques such as high-resolution mass spectrometry and multidimensional NMR are typically required for complete structural elucidation, topics that frequently appear in scientific searches alongside terms like "complex molecule characterization." These analytical considerations are crucial for ensuring compound purity and reproducibility in research applications.

Environmental and safety aspects of CAS 831205-93-7 have also garnered attention, particularly in light of increasing regulatory scrutiny of chemical substances. While not classified as hazardous, proper handling protocols are essential, as with all laboratory chemicals. This has led to searches combining the compound's name with terms like "safety data" and "handling precautions," reflecting the scientific community's commitment to responsible research practices.

The future research directions for 1-(4-ethoxyphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione appear promising, with potential investigations into its catalytic applications, material science uses, and biological activities. As synthetic methodologies advance and analytical techniques become more sophisticated, this compound may serve as a valuable building block for innovative scientific developments across multiple disciplines.